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Compound of Interest

Compound Name: Vimseltinib

Cat. No.: B1652902 Get Quote

The following provides essential safety and logistical guidance for the proper handling and

disposal of Vimseltinib, tailored for research, scientific, and drug development professionals.

Due to conflicting safety classifications across different suppliers, a conservative approach

prioritizing environmental safety is recommended.

Hazard Classification Summary
Vimseltinib has been assigned different hazard classifications by various suppliers. This

information is critical for selecting the appropriate disposal route. One supplier has identified it

as being very toxic to aquatic life, which necessitates handling it as hazardous environmental

waste.

Supplier GHS Classification Key Hazard Statements

Cayman Chemical Not Classified None.[1]

MedchemExpress
Skin Irritant (Category 2), Eye

Irritant (Category 2A)

H315: Causes skin irritation.

H319: Causes serious eye

irritation.[2]

DC Chemicals

Acute Toxicity, Oral (Category

4), Acute & Chronic Aquatic

Toxicity (Category 1)

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.[3]

Given the potential for significant environmental toxicity (H410), all waste containing

Vimseltinib should be managed as hazardous chemical waste.
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Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for disposing of Vimseltinib waste,

including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) Before handling Vimseltinib, ensure appropriate PPE

is worn:

Gloves: Wear protective gloves.

Eye Protection: Use safety goggles with side-shields.[2][3]

Lab Coat: An impervious lab coat or body suit is required.[2][3]

Respiratory Protection: If creating dust or aerosols, use a suitable respirator.[2][3]

2. Waste Segregation and Collection

Solid Waste: Collect unused or expired Vimseltinib powder, contaminated gloves, wipes,

and plasticware in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Vimseltinib in a separate, sealed, and clearly

labeled hazardous liquid waste container.

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container for hazardous chemical waste.

3. Spill Management In the event of a spill, follow these procedures:

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Prevent the spill from entering drains or water courses.[2]

For solid spills: Mechanically pick up the material and place it in the designated hazardous

solid waste container.[1]

For liquid spills: Absorb the solution with an inert, non-combustible material such as

diatomite or universal binders.[2] Place the contaminated absorbent material into the
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hazardous solid waste container.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol or

another suitable solvent, collecting all cleaning materials as hazardous waste.[2]

4. Final Disposal

Primary Recommendation: The preferred method of disposal is through a licensed and

approved hazardous waste disposal contractor.[3] Arrange for pickup according to your

institution's environmental health and safety (EHS) guidelines.

Alternative for Small Quantities (Use with Extreme Caution): One Safety Data Sheet (SDS)

suggests that smaller quantities can be disposed of with household waste.[1] However, this

is not recommended due to the conflicting classification of "very toxic to aquatic life."[3] If no

other option is available and this route is permitted by local regulations, the material should

be prepared as follows:

Mix the Vimseltinib (do not crush tablets or capsules) with an unappealing substance like

used coffee grounds, dirt, or cat litter.[4][5]

Place the mixture into a sealable container, such as a plastic bag or can with a lid.[4][5]

Dispose of the sealed container in the regular trash.[4][5]

Packaging: For disposal of empty original containers, scratch out all personal or identifying

information before recycling or discarding.[4][5]

Note on Experimental Protocols: The available documentation, including Safety Data Sheets

and clinical trial information, does not include specific experimental protocols for the chemical

degradation or neutralization of Vimseltinib for disposal purposes. The procedures outlined

are based on standard hazardous waste management practices guided by regulatory

compliance.

Vimseltinib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Vimseltinib waste in a laboratory setting.
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Vimseltinib Waste Generated
(Solid, Liquid, Contaminated Labware)

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Segregate Waste
(Label Hazardous Waste Containers)

Consult Institutional EHS Guidelines &
Local Regulations

Step 3: Use Licensed
Hazardous Waste Contractor

(Recommended Method)

  Contractor Available

Alternative Method (Not Recommended
due to Aquatic Toxicity H410)

  No Contractor & Local
  Regulations Permit

Step 4: Waste collected by
approved contractor

Step 3a: Mix with unappealing
substance (e.g., cat litter)

Step 3b: Place mixture
in a sealed container

Step 3c: Dispose of sealed
container in municipal trash

Click to download full resolution via product page

Caption: Workflow for Vimseltinib waste disposal decision-making.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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